4-(2,6-Dichlorophenyl)piperidine-2,6-dione

• CAS No.: 371981-22-5
• Molecular Formula: C11H9Cl2NO2
• Molecular Weight: 258.10 g/mol
• IUPAC Name: 4-(2,6-dichlorophenyl)piperidine-2,6-dione
• InChI: InChI=1S/C11H9Cl2NO2/c12-7-2-1-3-8(13)11(7)6-4-9(15)14-10(16)5-6/h1-3,6H,4-5H2,(H,14,15,16)
• InChI Key: GNZJINUQGHMRLQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)NC1=O)C2=C(C=CC=C2Cl)Cl

Description

4-(2,6-Dichlorophenyl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C11H9Cl2NO2 and its molecular weight is 258.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

14.5 g (52 mmol) of 3-(2,6-dichloro-phenyl)-pentanedioic acid were dissolved in 140 mL of conc. NH4OH solution. All the volatiles were removed in vacuo and the resulting solid was heated to 190° C. for 6 h. The crude reaction mixture was taken up in CH2Cl2, the organic phase was washed with 0.1 M Na2CO3 solution, dried and evaporated to dryness. The resulting crude solid was triturate with Et2O, filtered and dried, yielding 9.37 g of the title compound.